Hydron;arsorate

• CAS No.: 1327-52-2
• Product Name: Hydron;arsorate
• Molecular Formula: H3AsO4; AsH3O4
• Molecular Weight: 141.943 g/mol
• IUPAC Name: hydron;arsorate
• Standard InChI: InChI=1S/AsH3O4/c2-1(3,4)5/h(H3,2,3,4,5)
• Standard InChIKey: DJHGAFSJWGLOIV-UHFFFAOYSA-N
• SMILES: [H+].[H+].[H+].[O-][As](=O)([O-])[O-]
• Canonical SMILES: [H+].[H+].[H+].[O-][As](=O)([O-])[O-]
• Boiling Point: 120 °C (calculated)
• Colorform: WHITE TRANSLUCENT CRYSTALS /HEMIHYDRATE/; 75% COMMERCIAL GRADE IS A VERY PALE YELLOW, SYRUPY LIQ /COMMERCIAL GRADE/; Exist only in solution; White, crystalline solid
• Density: 2.2 at 68 °F (USCG, 1999); Approx 2.2; Relative density (water = 1): 1.9 (calculated)
• Melting Point: 35 °C; -30 °C (calculated)
• Physical Description: Arsenic acid, liquid appears as a clear colorless aqueous solution. Noncombustible. Corrosive to metals. Toxic by ingestion. Confirmed human carcinogen. Detrimental to the environment. Immediate steps should be taken to limit release.; Arsenic acid, solid appears as white crystals. Excessive drying produces As2O5.5/3H2O.; Solid; COLOURLESS-TO-PALE-GREEN-VISCOUS LIQUID.
• Description: Arsenic acid is an arsenic oxoacid comprising one oxo group and three hydroxy groups attached to a central arsenic atom. It has a role as an Escherichia coli metabolite. It is a conjugate acid of an arsenate(1-) and an arsenate ion.; Arsenic acid, liquid appears as a clear colorless aqueous solution. Noncombustible. Corrosive to metals. Toxic by ingestion. Confirmed human carcinogen. Detrimental to the environment. Immediate steps should be taken to limit release.; Arsenic acid, solid appears as white crystals. Excessive drying produces As2O5.5/3H2O.
• Related CAS: 10102-53-1 (HAsO3); 13453-15-1 (H4As2O7); 7786-36-9 (H5AsO5)
• Shelf Life: The pH of aqueous solutions appears to be a major factor in the relative stability. ... Pentavalent inorganic arsenic ... is relatively stable at neutral or alkaline pH but undergoes reduction with decreasing pH. /Pentavalent inorganic arsenic/
• Solubility: 302 G/100 CC OF WATER @ 12.5 °C /HEMIHYDRATE/; water solubility = 5.9X10+5 mg/l; Solubility in water at 20 °C: very good
• Synonyms: arsenate; arsenic acid; metaarsenic acid; orthoarsenic acid; orthoarsenic acid, dihydrate; pyroarsenic acid
• Vapor Pressure: Vapor pressure, kPa at 15 °C: 1.3
• PubChem Compound: 22141747
• Last Modified: Nov 11 2021